![molecular formula C10H10O4 B152253 (R)-2-Acetoxy-2-phenylacetic acid CAS No. 51019-43-3](/img/structure/B152253.png)
(R)-2-Acetoxy-2-phenylacetic acid
Overview
Description
(R)-2-Acetoxy-2-phenylacetic acid, also known as (R)-2-acetoxybenzoic acid, is an organic compound belonging to the class of carboxylic acids. It is a white, crystalline solid with a slight odor, and is soluble in organic solvents. It is commonly used in the synthesis of pharmaceuticals, cosmetics, and food additives. In addition, it is used in various scientific research applications, including in vivo and in vitro studies.
Scientific Research Applications
Enzymatic Kinetic Resolution
(R)-2-Acetoxy-2-phenylacetic acid has been explored in the field of enzymatic kinetic resolution. A study demonstrated the use of similar acetic acid esters for the enantioselective N-acylation of racemic amines, yielding high enantiomeric excess values (Olah et al., 2018).
Structural Analysis and Synthesis
Research on structurally related compounds, such as 2-(3-Bromo-4-methoxyphenyl)acetic acid, has been conducted to understand their molecular structure and potential for synthesizing other compounds (Guzei et al., 2010).
Biochemical Catalysis
A study used engineered microbial cytochrome P450 for the alpha-hydroxylation of phenylacetic acid esters, producing high enantiomeric excess (ee) values, highlighting the compound's role in biochemical catalysis (Landwehr et al., 2006).
Biotechnological Production
This compound is also significant in biotechnological applications. For example, Acetobacter aceti was used for the oxidation of 2-phenyl-1-ethanol to produce phenylacetic acid, showcasing the compound's role in biotechnological production (Gandolfi et al., 2004).
Chiral Separation Techniques
The compound has been involved in the development of chiral separation techniques, such as capillary electrophoresis for enantioseparation of drug compounds and their intermediates (Zhou et al., 2002).
Microbial Metabolite Production
Microorganisms like Curvularia lunata have been studied for their ability to produce phenylacetic acid derivatives, which have implications in fields like antimicrobial research (Varma et al., 2006).
Chemical Structure Determination
The compound's derivatives have been used in studies to determine chemical structure and stereochemistry, assisting in the development of methodologies in organic chemistry (Leiro et al., 2010).
Complex Formation in Chemistry
Research involving the synthesis of complex chemical structures, such as chiral [Rh(aminocarboxylato)(η4-cod)] complexes, has utilized derivatives of this compound (Enamullah et al., 2006).
Antimicrobial Research
Compounds synthesized from this compound have been evaluated for their antimicrobial properties, contributing to the development of new antibacterial agents (Popiołek & Biernasiuk, 2016).
Vibrational Spectra Analysis
The compound has been included in studies focusing on the vibrational spectra of halogen-substituted acids, aiding in understanding molecular properties and reactivity (Srivastava et al., 2015).
Biological Reduction Studies
Research on the bioreduction of α-acetoxymethyl enones, involving this compound derivatives, has implications in synthetic chemistry and biocatalysis (Paula et al., 2016).
Enantioselective Synthesis
The compound has been used in the enantioselective synthesis of α-alkyl-α-hydroxy-α-phenylacetic acids, showcasing its role in stereochemistry and pharmaceutical synthesis (Pérez-Estrada et al., 2005).
Pharmaceutical Synthesis
An improved method for synthesizing (R)-phenylacetyl carbinol, a key chiral α-hydroxyketone used in pharmaceuticals, utilizes this compound derivatives (Li et al., 2017).
Plant Biology
The compound's derivative, phenylacetic acid (PAA), has been studied for its potential role in the nodulation of Alnus glutinosa by Frankia, indicating its significance in plant biology (Hammad et al., 2003).
Organic Synthesis
Studies involving ligand-enabled, auxiliary-free meta-C-H arylation of phenylacetic acids demonstrate the compound's utility in advancing organic synthesis techniques (Li et al., 2017).
Mechanism of Action
Target of Action
It is known that similar compounds, such as lipoic acid, target histone deacetylases (hdacs), including hdac1, hdac2, hdac3, hdac6, hdac8, and hdac10 .
Mode of Action
It is known that the naturally occurring ®-enantiomer of similar compounds inhibits hdacs at physiologically relevant concentrations, leading to hyperacetylation of hdac substrates . This suggests that ®-2-Acetoxy-2-phenylacetic acid may interact with its targets in a similar manner.
Biochemical Pathways
It is known that similar compounds, such as lipoic acid, are involved in central metabolic pathways . They are also known to affect the synthesis of amino acids . Therefore, it is plausible that ®-2-Acetoxy-2-phenylacetic acid may have similar effects on biochemical pathways.
Pharmacokinetics
Similar compounds, such as r-lipoic acid, are known to have poor aqueous solubility, leading to poor absorption and low bioavailability . They are also known to be relatively unstable due to their tendency to polymerize .
Result of Action
Similar compounds, such as lipoic acid, are known to cause hyperacetylation of hdac substrates when they inhibit hdacs . This suggests that ®-2-Acetoxy-2-phenylacetic acid may have similar effects.
Action Environment
It is known that microorganisms can adapt to cope with lethal ph, indicating the presence of an inducible acid tolerance mechanism initiated by exposure to an acidic environment . This suggests that the action of ®-2-Acetoxy-2-phenylacetic acid may be influenced by the pH of its environment.
Properties
IUPAC Name |
(2R)-2-acetyloxy-2-phenylacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-7(11)14-9(10(12)13)8-5-3-2-4-6-8/h2-6,9H,1H3,(H,12,13)/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBCUSTCTKLTMBX-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C1=CC=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@H](C1=CC=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51019-43-3 | |
Record name | (-)-O-Acetylmandelic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51019-43-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (R)-(-)-O-Acetylmandelic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051019433 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2R)-acetoxy(phenyl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.678 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.